Cas no 69843-83-0 (Cyclopentanecarbonitrile,3-(1-methylethyl)-2-oxo-)
69843-83-0 structure
Product Name:Cyclopentanecarbonitrile,3-(1-methylethyl)-2-oxo-
CAS No:69843-83-0
MF:C9H13NO
MW:151.205622434616
CID:500510
PubChem ID:12470090
Update Time:2025-04-19
Cyclopentanecarbonitrile,3-(1-methylethyl)-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarbonitrile,3-(1-methylethyl)-2-oxo-
- Cyclopentanecarbonitrile, 3-(1-methylethyl)-2-oxo- (9CI)
- Cyclopentanecarbonitrile,3-(1-methylethyl)-2-oxo-(9ci)
- 69843-83-0
-
- Inchi： 1S/C9H13NO/c1-6(2)8-4-3-7(5-10)9(8)11/h6-8H,3-4H2,1-2H3
- InChI Key： UERKFPQKWVXINK-UHFFFAOYSA-N
- SMILES： O=C1C(C#N)CCC1C(C)C
Computed Properties
- Exact Mass: 151.09979
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
Cyclopentanecarbonitrile,3-(1-methylethyl)-2-oxo- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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